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Compound of Interest

Compound Name: p-Tolylacetic acid

Cat. No.: B051852

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Tolylacetic acid, also known as 4-methylphenylacetic acid, is a versatile aromatic carboxylic
acid that serves as a crucial intermediate and building block in organic synthesis.[1] Its
structure, featuring a reactive carboxylic acid group and a substituted phenyl ring, makes it an
ideal precursor for a variety of complex molecules. In the pharmaceutical industry, p-
Tolylacetic acid and its derivatives are particularly significant in the synthesis of non-steroidal
anti-inflammatory drugs (NSAIDs).[2] NSAIDs are a broad class of therapeutics that provide
analgesic, antipyretic, and anti-inflammatory effects, primarily by inhibiting cyclooxygenase
(COX) enzymes.[3][4]

The arylacetic acid motif is a common structural feature in many potent NSAIDs.[2] This
document provides detailed application notes and protocols for the use of p-Tolylacetic acid
as a key intermediate in the synthesis of Tolmetin, a widely used NSAID for the treatment of
rheumatoid arthritis and osteoarthritis.[4][5]
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Fig. 1: p-Tolylacetic Acid in the Context of Arylacetic Acid NSAIDs
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Fig. 2: Synthesis Pathway of Tolmetin from p-Tolylacetic Acid
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1. Reaction Setup
(Add Intermediate, Water, NaOH)

2. Saponification
(Heat to 85°C, Stir)

3. Decolorization
(Add Activated Carbon)

4. Work-Up
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6. Purification
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Fig. 3: General Experimental Workflow for Tolmetin Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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